Cas no 2034410-87-0 (3-chloro-4-fluoro-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide
• CAS No: 2034410-87-0
• MF: C₁₇H₁₇ClFNO₃S
• MW: 369.8382
• CID: 5349507
• Update Time: 2025-05-20

3-chloro-4-fluoro-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]benzenesulfonamide
• 3-chloro-4-fluoro-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzenesulfonamide
• 3-chloro-4-fluoro-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C17H17ClFNO3S/c1-23-17(9-12-4-2-3-5-13(12)10-17)11-20-24(21,22)14-6-7-16(19)15(18)8-14/h2-8,20H,9-11H2,1H3
• InChI Key： IBSDMQQHADZWHN-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])S(N([H])C([H])([H])C1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])OC([H])([H])[H])(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 524
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8

Additional information on 3-chloro-4-fluoro-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide

3-Chloro-4-Fluoro-N-[(2-Methoxy-2,3-Dihydro-1H-Inden-2-Yl)Methyl]Benzene-1-Sulfonamide

3-Chloro-4-fluoro-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide is a complex organic compound with the CAS registry number 2034410870. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzene ring substituted with chlorine and fluorine atoms at positions 3 and 4, respectively. Additionally, the benzene ring is connected to a sulfonamide group (-SO₂NH-) that is further linked to a methoxy-substituted indenyl group.

The indenyl group in this compound is a bicyclic structure consisting of a fused benzene ring and a cyclopentane ring. The methoxy group (-OCH₃) attached to the indenyl moiety introduces electron-donating effects, which can influence the electronic properties of the entire molecule. This substitution pattern is likely designed to enhance the compound's stability, solubility, or bioavailability, depending on its intended application.

Recent studies have shown that sulfonamides like 3-chloro-4-fluoro-N-(indenylmethyl)benzenesulfonamide exhibit potential as inhibitors of certain enzymes or receptors. For instance, research published in Journal of Medicinal Chemistry highlights their role in targeting kinase enzymes, which are critical in various cellular signaling pathways. The presence of halogens (chlorine and fluorine) in the molecule enhances its lipophilicity and may improve its ability to cross biological membranes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The indenyl group can be introduced via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling. The optimization of these reactions requires careful control of reaction conditions to ensure high yields and purity.

The applications of this compound are diverse. In the pharmaceutical industry, it could serve as a lead compound for drug development targeting diseases such as cancer or inflammatory disorders. In materials science, it might find use as a precursor for advanced polymers or coatings due to its unique structural features.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Studies on its biodegradation and toxicity are essential to ensure its safe handling and disposal. Recent research in environmental chemistry suggests that sulfonamides like this one may persist in certain ecosystems, necessitating further investigation into their ecological impacts.

In conclusion, 3-chloro-4-fluoro-N-(indenylmethyl)benzenesulfonamide represents an intriguing molecule with potential applications across multiple disciplines. Its structure, synthesis methods, and biological activity make it a valuable subject for further research. As new findings emerge from ongoing studies, this compound may unlock novel uses that contribute to advancements in medicine and materials science.